Cas no 58419-68-4 (Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide)
58419-68-4 structure
Product Name:Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide
CAS No:58419-68-4
MF:C9H9N5O
MW:203.200660467148
CID:342147
PubChem ID:71443603
Update Time:2025-04-19
Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide
- 4-(1,2,4-triazol-1-yl)benzohydrazide
- 58419-68-4
- DTXSID40852424
- 4-(1H-1,2,4-Triazol-1-yl)benzohydrazide
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- Inchi: 1S/C9H9N5O/c10-13-9(15)7-1-3-8(4-2-7)14-6-11-5-12-14/h1-6H,10H2,(H,13,15)
- InChI Key: NIIOLVAORJYKCG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)N1C=NC=N1)NN
Computed Properties
- Exact Mass: 203.08087
- Monoisotopic Mass: 203.08070993g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 85.8Ų
Experimental Properties
- PSA: 85.83
Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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